1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde

1-(2-Methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde is a conformationally restricted, gem-disubstituted 4-pentenal derivative widely utilized as a benchmark substrate in transition-metal-catalyzed intramolecular hydroacylation and cyclization methodologies [1]. Featuring a cyclopentane ring at the alpha position and a sterically demanding methallyl group, this compound capitalizes on the Thorpe-Ingold effect to heavily favor cyclization over competing decarbonylation pathways [2]. It is primarily procured by synthetic methodology groups and medicinal chemists to construct complex spiro[4.4]nonanone scaffolds, serving as an established model for evaluating the regioselectivity, enantioselectivity, and turnover frequency of novel rhodium and ruthenium catalysts [1].

Substituting this specific methallyl-substituted spiro-precursor with simpler analogs like 2,2-dimethyl-4-pentenal or unbranched 1-allylcyclopentanecarbaldehyde fundamentally alters the steric and electronic environment of the transition state [1]. The acyclic 2,2-dimethyl-4-pentenal lacks the rigid cyclic backbone, leading to higher degrees of conformational freedom that can reduce cyclization rates and alter enantioselection profiles in asymmetric catalysis [2]. Conversely, the unbranched 1-allyl analog lacks the gamma-methyl substitution, removing a critical steric probe necessary for evaluating a catalyst's ability to discriminate between faces of a substituted olefin [1]. For procurement aimed at rigorous catalyst benchmarking or the specific synthesis of 3-methyl-substituted spirocycles, generic analogs do not provide the necessary steric constraints and product topology.

Thorpe-Ingold Effect on Cyclization Efficiency

The presence of the alpha,alpha-cyclopentyl substitution in 1-(2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde provides a strong conformational bias toward the reactive rotamer required for cyclization [1]. In standard Rh-catalyzed hydroacylation, gem-disubstituted 4-pentenals typically achieve >90% cyclization yields, whereas unsubstituted 4-pentenals often suffer from competitive decarbonylation, reducing yields to <50% [2].

Procuring this gem-disubstituted substrate ensures high conversion to the desired spirocycle without the need for specialized decarbonylation-suppressing additives.

Steric Probe for Enantioselective Catalysis

The methallyl group (gamma-methyl substitution) serves as a rigorous steric probe for chiral ligand evaluation [1]. Compared to the unbranched 1-allylcyclopentanecarbaldehyde, the methallyl derivative requires the catalyst to accommodate additional steric bulk during the hydrometalation step, often resulting in distinct enantiomeric excess (ee) profiles that better reflect a catalyst's utility for sterically hindered natural product synthesis [1].

For methodology development, this compound provides a more challenging and realistic benchmark for proving the superiority of novel chiral ligands.

Direct Access to 3-Methylspiro[4.4]nonanone Scaffolds

The specific connectivity of this precursor allows for the direct, single-step formation of 3-methylspiro[4.4]nonan-1-one architectures [1]. Acyclic analogs such as 2-allyl-2-methylhexanal can only yield monocyclic cyclopentanones [1]. The spiro[4.4]nonane system is highly valued in medicinal chemistry for increasing the fraction of sp3 carbons (Fsp3) in drug candidates, which is correlated with improved clinical success rates [2].

Medicinal chemists must procure this exact cyclic precursor to access the spirocyclic pharmacophore necessary for 3D-rich library generation.

Low Volatility for High-Throughput Screening

With a molecular weight of 152.2 g/mol, 1-(2-methylprop-2-en-1-yl)cyclopentane-1-carbaldehyde exhibits significantly lower volatility compared to simpler acyclic analogs like 2,2-dimethyl-4-pentenal (MW 112.1 g/mol) [1]. This reduced volatility prevents evaporative loss during the preparation of stock solutions for high-throughput screening (HTS), ensuring accurate molarity and reproducible catalytic turnover numbers (TON) [1].

Reliable dispensing without evaporative loss is critical for generating accurate, reproducible data in automated catalyst screening workflows.

Chiral Catalyst Benchmarking in Hydroacylation

Due to its sterically demanding methallyl group and cyclization-favoring alpha-cyclopentyl ring, this compound is a standard benchmark substrate for evaluating the efficiency and enantioselectivity of new Rhodium and Ruthenium catalysts [1]. It provides a stringent test for chiral ligand design, ensuring that reported ee values reflect true steric discrimination.

Spirocyclic Libraries for Medicinal Chemistry

The compound is directly utilized as a precursor to synthesize 3-methylspiro[4.4]nonan-1-one derivatives [2]. These spirocycles are increasingly incorporated into drug discovery pipelines to enhance the 3D character (Fsp3) of pharmacophores, improving solubility and target specificity compared to flat aromatic rings [3].

Ene and Prins Cyclization Substrate

Beyond hydroacylation, the proximity of the aldehyde to the nucleophilic methallyl double bond makes this a highly effective substrate for Lewis acid-catalyzed intramolecular ene reactions and Prins cyclizations [1]. It enables the rapid construction of complex bicyclic alcohols used as intermediates in natural product total synthesis.